Cas no 829-43-6 (1-(4-fluorophenyl)-3-methylbutan-1-one)

• Product Name: 1-(4-fluorophenyl)-3-methylbutan-1-one
• CAS No: 829-43-6
• MF: C₁₁H₁₃FO
• MW: 180.218726873398
• MDL: MFCD11210374
• CID: 1806977
• PubChem ID: 20644620
• Update Time: 2025-06-08

1-(4-fluorophenyl)-3-methylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-3-methyl-butan-1-one
• 2,4(1H,3H)-Pyrimidinedione,6-amino-1-(4-fluorophenyl)-3-methyl-
• SureCN8830573
• AG-E-41543
• CTK4E1319
• 1-(4-fluorophenyl)-3-methylbutan-1-one
• 6-AMINO-1-(4-FLUORO-PHENYL)-3-METHYL-1H-PYRIMIDINE-2,4-DIONE
• 6-Amino-1-(4-fluorophenyl)-3-methyluracil
• Uracil,6-amino-1-(p-fluorophenyl)-3-methyl- (8CI)
• 1-(4-fluoro-phenyl)-3-methyl-butan-1-one
• 4-Fluor-isovalerophenon
• 1-(4-Fluorophenyl)-3-methyl-6-amino-tetrahydropyrimidin-2,4-dion
• PYDJZEHLHFCHDA-UHFFFAOYSA-N
• DB-328574
• 1-(4-Fluorophenyl)-3-methyl-1-butanone
• EN300-266532
• AKOS009338449
• DTXSID701282743
• NS-01569
• 829-43-6
• MFCD11210374
• SCHEMBL5169313

• MDL： MFCD11210374
• Inchi： 1S/C11H13FO/c1-8(2)7-11(13)9-3-5-10(12)6-4-9/h3-6,8H,7H2,1-2H3
• InChI Key： PYDJZEHLHFCHDA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CC(C)C)=O

Computed Properties

• Exact Mass: 180.095043196g/mol
• Monoisotopic Mass: 180.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-fluorophenyl)-3-methylbutan-1-one

1-(4-Fluorophenyl)-3-methylbutan-1-one: A Comprehensive Overview

CAS No. 829-43-6, commonly referred to as 1-(4-fluorophenyl)-3-methylbutan-1-one, is a chemical compound that has garnered significant attention in recent years due to its versatile applications and unique chemical properties. This compound belongs to the class of ketones, specifically aryl ketones, and is characterized by its fluorinated aromatic ring and branched alkyl chain. The presence of the fluorine atom in the para position of the phenyl group imparts distinct electronic and steric properties, making it a valuable molecule in various fields such as pharmaceuticals, agrochemicals, and material sciences.

The synthesis of 1-(4-fluorophenyl)-3-methylbutan-1-one has been extensively studied, with researchers exploring various methods to optimize its production. One of the most efficient approaches involves the Friedel-Crafts acylation reaction, where an acyl chloride reacts with a fluorinated aromatic compound in the presence of a Lewis acid catalyst. Recent advancements have focused on improving the yield and purity of the product by employing environmentally friendly catalysts, such as montmorillonite K10 clay or zeolites, which not only enhance reaction efficiency but also reduce the environmental footprint.

In terms of applications, 1-(4-fluorophenyl)-3-methylbutan-1-one has shown promising potential in the pharmaceutical industry. Its fluorinated structure makes it an attractive candidate for drug design, particularly in the development of anti-inflammatory and antiviral agents. For instance, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain proteases, which are key targets for treating viral infections. Furthermore, its ability to act as a chiral auxiliary in asymmetric synthesis has been explored, enabling the construction of complex molecular architectures with high enantioselectivity.

The agrochemical sector has also benefited from the properties of CAS No. 829-43-6. Research indicates that this compound possesses biopesticide properties, making it a potential alternative to conventional chemical pesticides. Its ability to disrupt insect hormone systems without posing significant risks to non-target species aligns with the growing demand for sustainable agricultural practices. Additionally, its role as a precursor in the synthesis of pheromones has been investigated, further expanding its utility in pest control strategies.

From a materials science perspective, 1-(4-fluorophenyl)-3-methylbutan-1-one has been utilized as a building block for constructing advanced materials such as polymers and nanoparticles. Its reactivity under mild conditions facilitates its incorporation into polymeric networks, where it can impart enhanced thermal stability and mechanical properties. Recent studies have also explored its use in click chemistry reactions, enabling the rapid assembly of functional materials with tailored properties.

The environmental impact and safety profile of CAS No. 829-43-6 have been thoroughly evaluated to ensure its safe handling and application. Toxicological studies reveal that this compound exhibits low acute toxicity when administered via various routes, including oral and dermal exposure. However, long-term exposure studies are still underway to assess potential chronic effects. Regulatory bodies have implemented guidelines for workplace exposure limits (WELs) to safeguard workers involved in its production and handling.

In conclusion, 1-(4-fluorophenyl)-3-methylbutan-1-one, with its unique chemical structure and diverse applications, continues to be a focal point for scientific research and industrial development. As advancements in synthetic methodologies and application-specific optimizations unfold, this compound is poised to play an even more significant role across multiple disciplines.